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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers involved in the synthesis of superheavy elements, with a specific focus
on optimizing beam energy for the production of Oganesson (Og, Z=118).

Frequently Asked Questions (FAQs)

Q1: What is the most effective nuclear reaction for producing Oganesson (Element 118)?

Al: The most successful and experimentally verified reaction for the synthesis of Oganesson is
the fusion of a Calcium-48 (#8Ca) projectile with a Californium-249 (24°Cf) target.[1] This "hot
fusion" reaction leads to the formation of the compound nucleus 2°7Og, which then evaporates
neutrons to form isotopes of Oganesson. The most commonly observed isotope is 2°4Og,
produced through the 3n evaporation channel (2*°Cf(*8Ca,3n)2°*0g).

Q2: What is the optimal beam energy for the 48Ca beam in this reaction?

A2: The selection of an optimal beam energy is critical for maximizing the production cross-
section.[2] Experiments have shown that a beam energy range of 245 MeV to 252 MeV for the
48Ca ions is effective. Increasing the beam energy from 245 MeV to 251 MeV has been
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observed to increase the production of element 118 by approximately a factor of two.[1] It is
crucial to tune the energy to achieve a compound nucleus excitation energy of around 35 MeV,
which is predicted to be the maximum for the 3n evaporation channel.[1]

Q3: What are the typical production cross-sections for Oganesson?

A3: The production cross-sections for Oganesson are extremely small, on the order of
picobarns (pb). For the 249Cf(*8Ca,3n)2°4Og reaction, observed cross-sections are in the range
of 0.3 to 0.9 pb.[3][4][5] This incredibly low probability necessitates long irradiation times and
high beam intensities to produce even a few atoms.

Q4: How is the synthesized Oganesson isotope identified?

A4: Oganesson is identified by detecting its characteristic alpha decay chain. The isotope 2°4Og
undergoes a series of alpha decays, transforming into lighter elements.[6] This decay chain is a
unique fingerprint of the parent nucleus. The detection system must be able to correlate the
initial implantation of the recoil nucleus with the subsequent alpha particles emitted at specific
energies and time intervals.[7]

Experimental Protocols
Target Preparation

The target material, Californium-249, is a rare and highly radioactive actinide.[8] The target is
typically prepared by depositing a thin layer of 24°Cf oxide (CfO2) onto a durable backing
material, such as a 1.5-um titanium foil.[1] The target is often mounted on a rotating wheel to
withstand the intense 48Ca beam without being destroyed.

Experimental Workflow

The production and identification of Oganesson involves a multi-stage process, from ion
generation to data analysis. A high-intensity beam of 48Ca ions is generated in an Electron
Cyclotron Resonance (ECR) ion source and accelerated by a cyclotron, such as the U400 at
the Flerov Laboratory of Nuclear Reactions (FLNR), JINR.[1][9] The beam then bombards the
249Cf target. The resulting fusion products, including the Oganesson nuclei, recoil out of the
target and are separated from the unreacted beam particles and other reaction byproducts by a
gas-filled recoil separator, like the Dubna Gas-Filled Recoil Separator (DGFRS).[7][10] The
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separated nuclei are then implanted into a position-sensitive detector, typically a Double-Sided
Silicon Strip Detector (DSSSD), where their subsequent alpha decay chains are recorded and
analyzed.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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